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Compound of Interest

N-[2-(4-fluorophenyl)ethyl]thiolan-
Compound Name:
3-amine

Cat. No.: B13272327

Get Quote

Technical Monograph: N-[2-(4-
fluorophenyl)ethyl]thiolan-3-amine
Executive Summary

N-[2-(4-fluorophenyl)ethyl]thiolan-3-amine is a secondary amine scaffold integrating a
thiolane (tetrahydrothiophene) core with a 4-fluorophenethyl lipophilic tail. This structure
represents a strategic bioisostere of the more common N-(4-fluorophenethyl)pyrrolidin-3-amine.

In drug discovery, this molecule is primarily investigated for its potential as a Sigma-1 receptor
ligand and a modulator of monoamine transporters (SERT/DAT). The substitution of the
pyrrolidine ring with a thiolane ring alters the metabolic profile (introducing S-oxidation
pathways) and lipophilicity (LogP), offering a tool to fine-tune the pharmacokinetic (PK)
properties of lead compounds.

Structural Elucidation & Stereochemistry
Molecular Connectivity
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The molecule consists of a central secondary amine nitrogen connecting two distinct domains:

e The Core: A thiolan-3-yl ring. Unlike pyrrolidine, the heteroatom (Sulfur) is positioned within
the ring but not adjacent to the amine attachment point (which is at C3).

e The Tail: A 2-(4-fluorophenyl)ethyl moiety. The fluorine atom at the para-position of the
phenyl ring serves to block metabolic hydroxylation (CYP450-mediated) and enhances
lipophilicity.

Stereochemical Considerations

The carbon at the 3-position of the thiolane ring is a chiral center. Consequently, the molecule
exists as two enantiomers:

¢ (R)-N-[2-(4-fluorophenyl)ethyl]thiolan-3-amine
¢ (S)-N-[2-(4-fluorophenyl)ethyl]thiolan-3-amine

Critical Insight: In many sigma receptor ligands, the (S)-enantiomer of 3-amino-heterocycles
often exhibits superior binding affinity. For rigorous SAR (Structure-Activity Relationship)
studies, enantioselective synthesis or chiral resolution is required.

Conformational Dynamics

The thiolane ring adopts a "pucker” or "envelope" conformation to minimize torsional strain,
similar to cyclopentane but influenced by the longer C-S bonds (approx. 1.82 A) compared to
C-C bonds. This larger ring volume compared to pyrrolidine can subtly alter the vector of the N-
substituent, potentially impacting receptor fit.

Synthetic Pathways[1]

Two primary routes are established for the synthesis of this scaffold. The Reductive Amination
route is preferred for its convergence and higher yield.

Route A: Reductive Amination (Preferred)

This method couples thiolan-3-one (or dihydrothiophen-3(2H)-one) with 2-(4-
fluorophenyl)ethanamine.
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Protocol:

e Reagents: Thiolan-3-one (1.0 eq), 2-(4-fluorophenyl)ethanamine (1.0 eq), Sodium
Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Dichloroethane).

e Procedure:
o Dissolve ketone and amine in DCE under

atmosphere.

o Add catalytic acetic acid to activate the imine formation. Stir for 1 hour at room

temperature.
o Add STAB portion-wise. The reaction is typically complete in 4—6 hours.

o Quench: Saturated

o Purification: Acid-base extraction followed by flash chromatography (DCM/MeOH/NH3).

Route B: Nucleophilic Substitution

Alkylation of thiolan-3-amine with 4-fluorophenethyl bromide.

o Drawback: Potential for over-alkylation to the tertiary amine (quaternary ammonium salt

formation).

Visualization: Synthetic Logic & Metabolism
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Caption: Figure 1. Convergent synthesis via reductive amination and subsequent metabolic S-
oxidation pathways.

Physicochemical Profiling

The following data summarizes the predicted properties of the molecule, essential for
determining its "drug-likeness" and blood-brain barrier (BBB) permeability.

Property Value (Predicted) Significance

Molecular Formula Core composition.[1][2][3][4]

Optimal for CNS penetration (<

Molecular Weight 225.33 g/mol
400).

Highly lipophilic; suggests
cLogP ~2.8-3.2 gy pop gg
good BBB permeability.

~12 A2 (Amine) + ~25 A2

TPSA _ Total < 90 A2 favors CNS entry.
(Sulfide)
) Predominantly protonated at
pKa (Basic N) ~9.5 ) )
physiological pH (7.4).
Favorable for membrane
H-Bond Donors 1 (NH)

traversal.

Expert Note: The presence of the sulfur atom increases lipophilicity compared to the oxygen
analog (tetrahydrofuran) but introduces a "soft" nucleophile center that can react with
electrophilic metabolites if not hindered.

Pharmacophore & Bioisosterism
The "Fluorine Effect"

The para-fluorine on the phenethyl ring is a classic medicinal chemistry tactic.

» Metabolic Stability: It blocks the primary site of metabolic attack (para-hydroxylation) on the
aromatic ring, significantly extending the half-life (
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) of the compound compared to the non-fluorinated parent.

» Electronic Effects: The electronegativity of fluorine pulls electron density, potentially
strengthening

stacking interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in the receptor
binding pocket.

Thiolane vs. Pyrrolidine Bioisosterism

Replacing a pyrrolidine ring with a thiolane ring is a non-classical isosteric replacement.
o Geometry: Thiolane is slightly bulkier.

o Basicity: The amine is exocyclic in this scaffold (attached to C3), whereas in pyrrolidine, the
nitrogen is often endocyclic. If comparing 3-aminopyrrolidine to 3-aminothiolane, the basicity
of the exocyclic amine remains driven by the secondary amine nature, but the inductive
effect of the ring heteroatom differs (S vs N). Sulfur is less electronegative than Nitrogen,
potentially altering the pKa of the nearby amine slightly.

Target Landscape

Based on the Pharmacophore Similarity, this molecule is a candidate for:
e Sigma-1 Receptors (

): The pharmacophore (Basic N + Spacer + Hydrophobic Tail) is a perfect match.

o Dopamine Receptors (D2/D3): Similar to fragments of Pridopidine.

o NMDA Receptors: If the amine spacing mimics the glutamate backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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